3-[2-(4-fluorophenyl)ethyl]-1-[(4-methyl-1,3-oxazol-5-yl)carbonyl]piperidine

• IUPAC Name: [3-[2-(4-fluorophenyl)ethyl]piperidin-1-yl]-(4-methyl-1,3-oxazol-5-yl)methanone
• InChI: InChI=1S/C18H21FN2O2/c1-13-17(23-12-20-13)18(22)21-10-2-3-15(11-21)5-4-14-6-8-16(19)9-7-14/h6-9,12,15H,2-5,10-11H2,1H3
• InChI Key: CNGDKZVWYGHSII-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=N1)C(=O)N2CCCC(C2)CCC3=CC=C(C=C3)F
• Molecular Formula: C18H21FN2O2
• Molecular Weight: 316.4 g/mol

Description

3-[2-(4-fluorophenyl)ethyl]-1-[(4-methyl-1,3-oxazol-5-yl)carbonyl]piperidine is a chemical compound that has gained significant attention in the scientific research community due to its potential therapeutic applications. This compound is also known by its chemical name, FPEP, and is a piperidine derivative.

Mechanism of Action

The exact mechanism of action of FPEP is not fully understood, but it is believed to act on several neurotransmitter systems in the brain, including the cholinergic and glutamatergic systems. FPEP has been shown to increase the levels of acetylcholine in the brain, which is important for memory and cognitive function.
Biochemical and Physiological Effects:
FPEP has been shown to have several biochemical and physiological effects, including reducing oxidative stress and inflammation, increasing the levels of neurotrophic factors, and improving synaptic plasticity. These effects are thought to contribute to the neuroprotective and cognitive-enhancing properties of FPEP.

Advantages and Limitations for Lab Experiments

One advantage of using FPEP in lab experiments is its ability to cross the blood-brain barrier, which allows it to exert its effects directly on the brain. However, one limitation is that the exact mechanism of action is not fully understood, which makes it difficult to design experiments to fully elucidate its effects.

Future Directions

There are several future directions for research on FPEP, including further studies on its neuroprotective and cognitive-enhancing properties, as well as its potential therapeutic applications in neurological disorders such as Alzheimer's disease and Parkinson's disease. Additionally, more research is needed to fully understand the mechanism of action of FPEP and to identify any potential side effects or limitations of its use.

Synthesis Methods

The synthesis of FPEP involves several steps, including the reaction of 4-fluorophenylethylamine with 4-methyl-1,3-oxazol-5-carboxylic acid, followed by the reduction of the resulting amide with lithium aluminum hydride. This process results in the formation of FPEP as a white crystalline powder.

Scientific Research Applications

FPEP has been the subject of several scientific studies due to its potential therapeutic applications. It has been found to have neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease. FPEP has also been shown to have anti-inflammatory properties and can reduce inflammation in animal models of arthritis.